Cas no 1000517-56-5 (2-(isoquinolin-8-yl)acetic acid)

2-(isoquinolin-8-yl)acetic acid structure
1000517-56-5 structure
Product Name:2-(isoquinolin-8-yl)acetic acid
CAS No:1000517-56-5
MF:C11H9NO2
MW:187.194662809372
CID:1124298
PubChem ID:17907242
Update Time:2025-04-20

2-(isoquinolin-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Isoquinolinylacetic acid
    • 2-(ISOQUINOLIN-8-YL)ACETIC ACID
    • DB-216535
    • ISOQUINOLIN-8-YLACETIC ACID
    • 1000517-56-5
    • AKOS006312532
    • SCHEMBL3714691
    • IMRWVKLIXGNZKQ-UHFFFAOYSA-N
    • EN300-176661
    • 2-(isoquinolin-8-yl)acetic acid
    • MDL: MFCD09925160
    • Inchi: 1S/C11H9NO2/c13-11(14)6-9-3-1-2-8-4-5-12-7-10(8)9/h1-5,7H,6H2,(H,13,14)
    • InChI Key: IMRWVKLIXGNZKQ-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC=C2C=CN=CC=12)=O

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.2Ų

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